Cas no 2742653-27-4 (Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1))

• Product Name: Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1)
• CAS No: 2742653-27-4
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 5459161
• PubChem ID: 165714995
• Update Time: 2025-10-24

Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-37274677
• 2742653-27-4
• 3-(cyclopentylmethyl)morpholine hydrochloride
• Z5475015275
• Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H19NO.ClH/c1-2-4-9(3-1)7-10-8-12-6-5-11-10;/h9-11H,1-8H2;1H
• InChI Key： KSAUMCPAENJYPO-UHFFFAOYSA-N
• SMILES： N1CCOCC1CC1CCCC1.[H]Cl

Computed Properties

• Exact Mass: 205.1233420g/mol
• Monoisotopic Mass: 205.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1)

Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) (CAS No. 2742653-27-4): A Comprehensive Overview

The compound Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) (CAS No. 2742653-27-4) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This zwitterionic derivative of morpholine has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a cyclopentylmethyl group in its molecular framework imparts distinct physicochemical properties, making it a valuable candidate for further exploration in drug development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of morpholine derivatives as potential therapeutic agents. The< strong>Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) compound, with its hydrochloride salt form, exhibits enhanced solubility and stability compared to its free base counterpart. This characteristic is particularly advantageous for formulating drugs that require precise dosing and prolonged shelf life.

One of the most compelling aspects of this compound is its versatility in biological assays. Studies have demonstrated its efficacy in modulating various cellular pathways, making it a promising candidate for treating a range of diseases. For instance, preliminary research suggests that it may have potential applications in anti-inflammatory and antiviral therapies. The cyclopentylmethyl group contributes to its ability to interact with biological targets, thereby enhancing its pharmacological activity.

The synthesis of Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, ensuring that the final product meets stringent quality standards. These methodologies often include catalytic hydrogenation and selective functional group transformations, which are critical for achieving the desired molecular structure.

From a regulatory perspective, the< strong>Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) compound must undergo rigorous testing to meet safety and efficacy standards before it can be approved for clinical use. This includes toxicological studies to assess its potential side effects and pharmacokinetic studies to understand how it is metabolized and excreted by the body. The hydrochloride salt form enhances these studies by providing a more stable and predictable compound for analysis.

The role of computational chemistry in the study of Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) cannot be overstated. Molecular modeling techniques have been instrumental in predicting its binding interactions with biological targets and understanding its mechanism of action. These predictions are crucial for guiding experimental design and optimizing drug candidates for better therapeutic outcomes.

In conclusion, the< strong>Morpholine, 3-(cyclopentylmethyl)-, hydrochloride (1:1) compound represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does its potential as a therapeutic agent in various medical applications.